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Compound of Interest

Compound Name: 4-Amino-3-iodopyridine

Cat. No.: B1302334

Technical Guide to 4-Amino-3-iodopyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and applications of 4-Amino-3-iodopyridine (CAS RN: 88511-27-7), a key building
block in medicinal and agrochemical research.

Introduction

4-Amino-3-iodopyridine, also known as 3-iodo-4-pyridinamine, is a substituted pyridine
derivative with the molecular formula CsHsIN2.[1][2] Its unique structure, featuring an amino
group and an iodine atom on the pyridine ring, makes it a versatile intermediate in synthetic
organic chemistry.[3] This compound is particularly valuable in the development of novel
pharmaceuticals, especially for neurological disorders, and in the formulation of advanced
agrochemicals like pesticides and herbicides.[3] Its reactivity and stability allow for the creation
of a diverse range of derivatives, facilitating complex chemical syntheses and drug discovery
efforts.[3]

Molecular Structure and Properties

The core of 4-Amino-3-iodopyridine is a pyridine ring, an aromatic six-membered heterocycle
containing a nitrogen atom. It is functionalized with an amino (-NH2) group at position 4 and an
iodine (-1) atom at position 3.
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Figure 1. Molecular Structure of 4-Amino-3-iodopyridine

Chemical and Physical Properties

The key identifiers and physicochemical properties of 4-Amino-3-iodopyridine are
summarized in the tables below.
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Table 1: Chemical Identifiers

Identifier

Value

CAS Number

88511-27-7[2]

Molecular Formula

CsHsIN2[1]

Molecular Weight 220.01 g/mol [1]
IUPAC Name 3-iodopyridin-4-amine[4]
3-lodo-4-aminopyridine, 3-lodo-4-
Synonyms o ]
pyridinamine[1][2]
SMILES Nclcenccll[?]
InChl Key ZGOCEDVVZKFHSY-UHFFFAOYSA-N[4]

Table 2: Physicochemical Properties

Property

Value

Physical Form

White to almost white powder/crystal[3]

Melting Point 95-100 °C[5][6]
Topological Polar Surface Area (TPSA) 38.91 A7[?]
logP 1.2684[2]
Hydrogen Bond Donors 12]

Hydrogen Bond Acceptors 2[2]

Rotatable Bonds 0[2]

Spectroscopic Data

Detailed experimental spectra for 4-Amino-3-iodopyridine are not widely available in the

public domain. However, based on its structure and data from analogous compounds, the

expected spectral characteristics are outlined below.
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Table 3: Predicted Spectroscopic Data

Technique Expected Observations

Aromatic protons on the pyridine ring are
expected. The chemical shifts would be

influenced by the electron-donating amino group

1H NMR _ o
and the electron-withdrawing iodo group.
Signals for the -NHz protons would also be
present.
Five distinct signals for the carbon atoms of the
ridine ring are anticipated. The carbon
15C NMR py g p

attached to the iodine atom (C-3) would show a

significant downfield shift.

Characteristic peaks for N-H stretching of the
primary amine (approx. 3300-3500 cm~1), N-H
bending (approx. 1600-1650 cm~1), C=C and
C=N stretching of the pyridine ring (approx.
1400-1600 cm™1), and C-I stretching (approx.
500-600 cm™1).[7]

IR Spectroscopy

The molecular ion peak (M*) would be expected
M s (ED at m/z = 220. Fragmentation would likely involve
ass Spectrometr
P Y the loss of iodine and subsequent pyridine ring

fragmentation.[8]

Note: The data in Table 3 are predicted and should be confirmed with experimental results.

Synthesis and Experimental Protocols

A specific, detailed synthesis protocol for 4-Amino-3-iodopyridine is not readily available in
peer-reviewed literature. However, a common strategy for the synthesis of related halo-
aminopyridines involves the direct halogenation of a substituted aminopyridine. The following
protocol for the synthesis of 2-Chloro-3-iodo-4-pyridinamine from 2-chloro-4-aminopyridine
illustrates a representative synthetic approach.
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Example Experimental Protocol: Synthesis of a
Halogenated 4-Aminopyridine Derivative

This protocol describes the iodination of 2-chloro-4-aminopyridine using iodine monochloride.
Materials:

e 2-chloro-4-aminopyridine

e Sodium acetate trinydrate (NaOAc-3H:20)

¢ lodine monochloride (ICl)

o Glacial Acetic Acid (AcOH)

o Ethyl acetate (EtOAC)

e Sodium carbonate (Na2COs) solution

¢ 10% Sodium thiosulfate (Na2S203) solution
e Brine

e Anhydrous sodium sulfate (Na2S0a4)
Procedure:

¢ A solution of 2-chloropyridin-4-amine and sodium acetate trihydrate in glacial acetic acid is
prepared in a reaction vessel.[9]

¢ lodine monochloride dissolved in glacial acetic acid is added dropwise to the solution.[9]

e The reaction mixture is heated to 70°C with stirring under a nitrogen atmosphere for 16
hours.[9]

 After cooling, the reaction mixture is extracted with ethyl acetate.[9]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chemicalbook.com/article/synthesis-and-application-of-2-chloro-3-iodine-4-pyridinamine.htm
https://www.chemicalbook.com/article/synthesis-and-application-of-2-chloro-3-iodine-4-pyridinamine.htm
https://www.chemicalbook.com/article/synthesis-and-application-of-2-chloro-3-iodine-4-pyridinamine.htm
https://www.chemicalbook.com/article/synthesis-and-application-of-2-chloro-3-iodine-4-pyridinamine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The organic layer is washed sequentially with sodium carbonate solution, 10% sodium
thiosulfate solution, and brine.[9]

The combined organic layers are dried over anhydrous sodium sulfate.[9]

The solvent is removed under reduced pressure to yield the crude product.[9]

The crude product is purified by flash column chromatography.[9]

Purification & Product
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Figure 2. Example Synthesis Workflow for a Halogenated 4-Aminopyridine

Applications in Research and Development

4-Amino-3-iodopyridine is a valuable building block with significant applications in several
areas of chemical research.

Table 4: Key Application Areas
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Application Area Description

Serves as a crucial intermediate for synthesizing
Pharmaceutical Development a variety of pharmaceuticals, particularly those

targeting neurological disorders.[3]

Employed as a versatile reagent for constructing
] ) complex molecules, enabling the creation of
Organic Synthesis ) ) )
novel compounds with potential therapeutic

effects.[3]

Used in the development of effective pesticides
Agrochemical Formulation and herbicides, contributing to modern

agricultural practices.[3]

Can be utilized in the creation of functional
Material Science materials, including catalysts and sensors, to

improve the efficiency of chemical reactions.[3]

Crystallographic Data

As of this writing, a detailed single-crystal X-ray diffraction structure for 4-Amino-3-
iodopyridine (CAS 88511-27-7) is not available in the public domain. Structural analysis of
closely related molecules, such as 4-Amino-3,5-dichloropyridine, confirms the planarity of the
pyridine ring and shows molecular assembly in the crystal lattice through strong N—H---N
hydrogen bonding. This type of analysis provides precise bond lengths and angles, which are
critical for understanding molecular interactions and for computational modeling in drug design.

Safety Information

4-Amino-3-iodopyridine is classified as hazardous. Appropriate safety precautions should be
taken during handling and storage.

Table 5: GHS Hazard Information
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Hazard Class Code Description

Acute Toxicity, Oral (Category

2) H302 Harmful if swallowed[5][6]
Skin Irritation (Category 2) H315 Causes skin irritation[5][6]
Serious Eye Damage H318 Causes serious eye damage[5]
(Category 1) [6]

May cause respiratory
STOT SE (Category 3) H335

irritation[5][6]

Storage: Store at 4°C, protected from light, in a dry, inert atmosphere.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1302334#molecular-structure-of-4-amino-3-
iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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